Cas no 89909-40-0 (1H-Pyrrole-3-carboxylic acid, 4-methyl-, phenylmethyl ester)

1H-Pyrrole-3-carboxylic acid, 4-methyl-, phenylmethyl ester structure
89909-40-0 structure
Product Name:1H-Pyrrole-3-carboxylic acid, 4-methyl-, phenylmethyl ester
CAS No:89909-40-0
MF:C13H13NO2
MW:215.247823476791
CID:585450
PubChem ID:53710062
Update Time:2025-04-19

1H-Pyrrole-3-carboxylic acid, 4-methyl-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-3-carboxylic acid, 4-methyl-, phenylmethyl ester
    • benzyl 4-methyl-1H-pyrrole-3-carboxylate
    • 89909-40-0
    • DTXSID20706113
    • SCHEMBL4528251
    • Inchi: 1S/C13H13NO2/c1-10-7-14-8-12(10)13(15)16-9-11-5-3-2-4-6-11/h2-8,14H,9H2,1H3
    • InChI Key: BZWSVDVWQNBWFB-UHFFFAOYSA-N
    • SMILES: O(C(C1=CNC=C1C)=O)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 215.095
  • Monoisotopic Mass: 215.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 42.1Ų
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